Cas no 141581-91-1 (Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester)
![Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester structure](https://www.kuujia.com/scimg/cas/141581-91-1x300.png)
141581-91-1 structure
Product Name:Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester
CAS No:141581-91-1
Molecular Formula:C15H15N3O3
Molecular Weight:285.2979
CID:151790
PubChem ID:3072309
Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester Properties
Names and Identifiers
-
- Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester
- ethyl 2-(4-oxo-1-phenyl-6H-pyrrolo[3,4-c]pyrazol-5-yl)acetate
- 141581-91-1
- Ethyl 4,6-dihydro-4-oxo-1-phenylpyrrolo(3,4-c)pyrazole-5(1H)-acetate
- DTXSID80161764
- 2-Ethoxycarbonylmethyl-3-oxo-6-phenyl-1,2-dihydro-3H-pyrrolo(3,4-c)pyrazole
- Pyrrolo(3,4-c)pyrazole-5(1H)-acetic acid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester
-
- InChIKey: ZWNZUUSDRKTIRY-UHFFFAOYSA-N
- Inchi: InChI=1S/C15H15N3O3/c1-2-21-14(19)10-17-9-13-12(15(17)20)8-16-18(13)11-6-4-3-5-7-11/h3-8H,2,9-10H2,1H3
- SMILES: CCOC(CN1CC2N(C3C=CC=CC=3)N=CC=2C1=O)=O
Computed Properties
- Exact Mass: 285.11145
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 5
- Monoisotopic Mass: 285.11134135g/mol
- Heavy Atom Count: 21
- Complexity: 409
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.2
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- PSA: 64.43
Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester Related Literature
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Anqi Wang,Ningjun Li,Yue Shen,Changjiao Sun,Chong Wang,Xiang Zhao,Bo Cui,Chunxin Wang,Shenshan Zhan,Xingye Li,Haixin Cui,Yan Wang Environ. Sci.: Nano, 2022,9, 4411-4422
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C. Fraschetti,M. Montagna,L. Guarcini,L. Guidoni,A. Filippi Chem. Commun., 2014,50, 14767-14770
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Nguyen Tien Trung,Nguyen Thi Thu Trang,Vu Thi Ngan,Duong Tuan Quang,Minh Tho Nguyen RSC Adv., 2016,6, 31401-31409
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Jonathan M. Goodman,Stephan Schumm Chem. Commun., 2009, 896-898
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Zhongzhen Wang,Xiaochen Ji,Jinwu Zhao,Huawen Huang Green Chem., 2019,21, 5512-5516
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Henson L. Lee Yu,Yinghua Zhang Analyst, 2017,142, 4782-4787
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8. Rhodium and ruthenium complexes of methylene-bridged, P-stereogenic, unsymmetrical diphosphanes†‡Javier C. Córdoba,Mercè Font-Bardia Dalton Trans., 2023,52, 2424-2439
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Yan Zhou,Bin Zhang,Kaixiong Gao,Li Qiang,Junyan Zhang RSC Adv., 2016,6, 59039-59044
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Kai Zhang,Shubin Wu,He Yang,Huimin Yin,Gang Li RSC Adv., 2016,6, 77499-77506
141581-91-1 (Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester) Related Products
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